2-(1-Methyl-1H-imidazol-2-yl)acetic acid hydrochloride
Overview
Description
“2-(1-Methyl-1H-imidazol-2-yl)acetic acid hydrochloride” is a radioactive histamine metabolite and a potential neurotoxin . It is an impurity arising in the synthesis of zoledronic acid .
Molecular Structure Analysis
The empirical formula of “2-(1-Methyl-1H-imidazol-2-yl)acetic acid hydrochloride” is C6H9ClN2O2 . The SMILES string is CN1C=NC=C1CC(O)=O.Cl .Physical And Chemical Properties Analysis
This compound is a solid . It is highly soluble in water and other polar solvents . The molecular weight is 176.60 .Scientific Research Applications
Antibacterial Activity
Imidazole derivatives have been reported to show antibacterial activity . They can inhibit the growth of bacteria, making them useful in the development of new antibacterial drugs.
Antimycobacterial Activity
Some imidazole derivatives have shown antimycobacterial activity . This means they can be used in the treatment of diseases caused by mycobacteria, such as tuberculosis.
Anti-inflammatory Activity
Imidazole derivatives can also exhibit anti-inflammatory properties . They can be used to reduce inflammation in the body, which is beneficial in the treatment of conditions like arthritis and other inflammatory diseases.
Antitumor Activity
Certain imidazole derivatives have demonstrated antitumor activity . This makes them potential candidates for the development of new cancer treatments.
Antidiabetic Activity
Imidazole derivatives can also show antidiabetic activity . They can be used in the management of diabetes by helping to control blood sugar levels.
Anti-allergic Activity
Some imidazole derivatives have anti-allergic properties . They can be used in the treatment of allergic reactions.
Antipyretic Activity
Imidazole derivatives can exhibit antipyretic (fever-reducing) properties . This makes them useful in the treatment of fever.
Antiviral Activity
Certain imidazole derivatives have shown antiviral activity . This means they can inhibit the replication of viruses, making them potential candidates for the development of new antiviral drugs.
Safety and Hazards
properties
IUPAC Name |
2-(1-methylimidazol-2-yl)acetic acid;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8N2O2.ClH/c1-8-3-2-7-5(8)4-6(9)10;/h2-3H,4H2,1H3,(H,9,10);1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RJEIYQLLAGSIFO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=CN=C1CC(=O)O.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H9ClN2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
176.60 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(1-Methyl-1H-imidazol-2-yl)acetic acid hydrochloride | |
CAS RN |
131654-57-4 |
Source
|
| Record name | 2-(1-methyl-1H-imidazol-2-yl)acetic acid hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
